Cas no 66996-40-5 (D-a-Glutamine,N2-[N-(N-acetyl-6-O-acetylmuramoyl)-L-alanyl]- (9CI))

• Product Name: D-a-Glutamine,N2-[N-(N-acetyl-6-O-acetylmuramoyl)-L-alanyl]- (9CI)
• CAS No: 66996-40-5
• MF: C₂₁H₃₄N₄O₁₂
• MW: 534.514266490936
• CID: 525139
• PubChem ID: 181858
• Update Time: 2025-04-19

D-a-Glutamine,N2-[N-(N-acetyl-6-O-acetylmuramoyl)-L-alanyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-a-Glutamine,N2-[N-(N-acetyl-6-O-acetylmuramoyl)-L-alanyl]- (9CI)
• (2R)-2-[[(2S)-2-[2-[(2R,3S,4R,5R,6S)-5-acetamido-2-(acetyloxymethyl)-3,6-dihydroxyoxan-4-yl]oxypropanoylamino]propanoyl]amino]-5-amino-5-oxopentanoic acid
• D-alpha-Glutamine, N2-(N-(N-acetyl-6-O-acetylmuramoyl)-L-alanyl)-
• 66996-40-5

• Inchi： 1S/C21H34N4O12/c1-8(18(30)25-12(20(32)33)5-6-14(22)28)23-19(31)9(2)36-17-15(24-10(3)26)21(34)37-13(16(17)29)7-35-11(4)27/h8-9,12-13,15-17,21,29,34H,5-7H2,1-4H3,(H2,22,28)(H,23,31)(H,24,26)(H,25,30)(H,32,33)/t8-,9?,12+,13+,15+,16+,17+,21-/m0/s1
• InChI Key： CSNBQDHBEUIKPF-ZKPOGRPESA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)O)OC(C(N[C@@H](C)C(N[C@@H](C(=O)O)CCC(N)=O)=O)=O)C)NC(C)=O)O

Computed Properties

• Exact Mass: 534.21732253g/mol
• Monoisotopic Mass: 534.21732253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 14
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 253Ų